2-Cyano-4-(2,5-difluorophenyl)phenol, 95%

• IUPAC Name: 5-(2,5-difluorophenyl)-2-hydroxybenzonitrile
• InChI: InChI=1S/C13H7F2NO/c14-10-2-3-12(15)11(6-10)8-1-4-13(17)9(5-8)7-16/h1-6,17H
• InChI Key: DIXNQSSUIHNFPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=CC(=C2)F)F)C#N)O
• Molecular Formula: C13H7F2NO
• DSSTOX Substance ID: DTXSID20684740
• Molecular Weight: 231.20 g/mol
• CAS RN: 1261891-37-5

Description

2-Cyano-4-(2,5-difluorophenyl)phenol, 95% (2,5-DFCP) is an organofluorine compound used in a variety of scientific research applications. It is a widely used reagent in organic synthesis, due to its low toxicity and its ability to react with a variety of substrates. 2,5-DFCP has been used in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the synthesis of a range of fluorinated organic compounds, including polyfluorinated alcohols and amino acids.

Scientific Research Applications

2-Cyano-4-(2,5-difluorophenyl)phenol, 95% has been used in a variety of scientific research applications, including the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the synthesis of a range of fluorinated organic compounds, including polyfluorinated alcohols and amino acids. In addition, 2-Cyano-4-(2,5-difluorophenyl)phenol, 95% has been used in the synthesis of various fluorinated polymers, such as polytetrafluoroethylene (PTFE).

Mechanism of Action

2-Cyano-4-(2,5-difluorophenyl)phenol, 95% is an organofluorine compound that can react with a variety of substrates. The mechanism of action of 2-Cyano-4-(2,5-difluorophenyl)phenol, 95% is believed to involve the formation of a covalent bond between the fluorine atom of the compound and the substrate. This reaction is believed to be facilitated by the presence of a base, such as sodium hydroxide.
Biochemical and Physiological Effects
2-Cyano-4-(2,5-difluorophenyl)phenol, 95% is a low toxicity compound that is not believed to have any significant biochemical or physiological effects. It is not known to be toxic to humans, and it is not known to have any adverse effects on the environment.

Advantages and Limitations for Lab Experiments

2-Cyano-4-(2,5-difluorophenyl)phenol, 95% is a widely used reagent in organic synthesis, due to its low toxicity and its ability to react with a variety of substrates. It is relatively easy to synthesize and can be used in a variety of lab experiments. However, it is important to note that 2-Cyano-4-(2,5-difluorophenyl)phenol, 95% is a highly reactive compound and should be handled with care.

Future Directions

2-Cyano-4-(2,5-difluorophenyl)phenol, 95% has been used in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. However, there are still many potential applications for this compound that have yet to be explored. Potential future directions for 2-Cyano-4-(2,5-difluorophenyl)phenol, 95% include its use in the synthesis of novel fluorinated polymers, its use as a catalyst in organic synthesis, and its use in the synthesis of fluorinated drugs and other compounds. In addition, further research into the mechanism of action of 2-Cyano-4-(2,5-difluorophenyl)phenol, 95% could lead to the development of new and more efficient synthetic methods.

Synthesis Methods

2-Cyano-4-(2,5-difluorophenyl)phenol, 95% can be synthesized from a variety of starting materials, including 2-cyano-4-fluorophenol, 2-cyano-4-chlorophenol, and 2-cyano-4-bromophenol. The synthesis involves the reaction of the starting material with a difluoromethylating reagent, such as difluoromethyl sulfoxide (DFMSO), in the presence of a base, such as sodium hydroxide. The reaction is typically carried out at room temperature, and the product is purified by recrystallization.